Cas no 2090323-91-2 ((1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide)

• Product Name: (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide
• CAS No: 2090323-91-2
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5247922
• Update Time: 2025-08-03

(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinemethanesulfonamide, 1,2,3,4-tetrahydro-
• (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide

• Inchi： 1S/C10H14N2O2S/c11-15(13,14)7-8-3-1-5-10-9(8)4-2-6-12-10/h1,3,5,12H,2,4,6-7H2,(H2,11,13,14)
• InChI Key： FAPQRCDTZXZSFH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(CS(N)(=O)=O)=CC=C2)CCC1

Additional information on (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide

Comprehensive Overview of (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide (CAS No. 2090323-91-2)

(1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide, with the CAS number 2090323-91-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the tetrahydroquinoline core and the methanesulfonamide moiety, make it a promising candidate for various applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their potential therapeutic benefits. Researchers are particularly focused on exploring their roles in modulating enzyme activity and targeting specific biological pathways. The (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide structure is often studied in the context of central nervous system (CNS) disorders, given the tetrahydroquinoline scaffold's prevalence in neuroactive compounds. This aligns with current trends in addressing neurodegenerative diseases and mental health conditions, which are among the most searched health topics globally.

The synthesis and characterization of CAS 2090323-91-2 involve advanced organic chemistry techniques, including nucleophilic substitution reactions and catalytic hydrogenation. Its molecular formula and weight, along with detailed spectroscopic data (such as NMR and mass spectrometry profiles), are critical for quality control in research settings. These analytical aspects are frequently searched by chemists and pharmacologists working on structure-activity relationship (SAR) studies.

From a pharmacological perspective, the methanesulfonamide group in this compound enhances its solubility and bioavailability, key factors in modern drug design. This feature is particularly relevant given the increasing demand for bioavailable small molecules in therapeutic development. Additionally, the tetrahydroquinoline framework is known to interact with various G-protein-coupled receptors (GPCRs), making it a valuable scaffold for investigating signal transduction pathways.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly approaches to produce (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide. This aligns with the broader scientific community's focus on reducing environmental impact, a topic that consistently ranks high in academic and industrial searches. Optimized synthetic routes that minimize waste and energy consumption are being developed for this compound.

The potential applications of CAS 2090323-91-2 extend beyond pharmaceuticals. Its unique chemical properties make it interesting for materials science, particularly in the development of functionalized polymers and advanced coatings. These applications are gaining traction in industries ranging from electronics to biomedical engineering, reflecting the compound's versatility.

Quality control and analytical method development for (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide are critical areas of focus. Researchers frequently search for information on HPLC purification methods and stability studies related to this compound. Proper characterization ensures reproducibility in research, which is essential for both academic studies and industrial applications.

As research into small molecule therapeutics continues to expand, compounds like 2090323-91-2 are likely to play increasingly important roles. The combination of its tetrahydroquinoline core and sulfonamide functionality offers multiple points for structural modification, enabling the development of derivatives with tailored properties. This adaptability makes it particularly valuable in medicinal chemistry programs targeting specific disease mechanisms.

In conclusion, (1,2,3,4-tetrahydroquinolin-5-yl)methanesulfonamide (CAS 2090323-91-2) represents a fascinating compound with broad potential across multiple scientific disciplines. Its unique structural features, combined with the growing understanding of sulfonamide pharmacology and tetrahydroquinoline chemistry, position it as a valuable tool for researchers addressing some of today's most pressing scientific challenges. As interest in targeted therapies and precision medicine continues to grow, this compound and its derivatives are likely to remain at the forefront of innovative research.